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Compound of Interest

Compound Name: 1H-indole-2-carboxylic acid

Cat. No.: B563900

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 1H-indole-2-carboxylic
acid in methanol, a critical parameter for the development of pharmaceuticals and other
chemical processes. Understanding the solubility behavior of this indole derivative is essential
for designing efficient crystallization, purification, and formulation protocols. This document
presents quantitative solubility data, details the experimental methodology for its determination,
and provides a logical workflow for solubility assessment.

Quantitative Solubility Data

The solubility of 1H-indole-2-carboxylic acid in methanol has been experimentally determined
across a range of temperatures. The data, presented in Table 1, indicates a positive correlation
between temperature and solubility; as the temperature of the methanol increases, so does the
amount of 1H-indole-2-carboxylic acid that can be dissolved. This information is crucial for
optimizing processes such as recrystallization, where temperature manipulation is used to
control the precipitation of the solute.
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Temperature (K) Mole Fraction (x)
278.15 0.0103
283.15 0.0124
288.15 0.0148
293.15 0.0176
298.15 0.0209
303.15 0.0248
308.15 0.0294
313.15 0.0348
318.15 0.0412
323.15 0.0487
328.15 0.0575
333.15 0.0678
338.15 0.0799
343.15 0.0941
348.15 0.1107
353.15 0.1301
358.15 0.1526
360.15 0.1625

Table 1. Experimental mole fraction solubility of 1H-indole-2-carboxylic acid in methanol at
various temperatures under atmospheric pressure. Data sourced from the Journal of Chemical
& Engineering Data[1].

Experimental Protocol for Solubility Determination
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The quantitative data presented in this guide was obtained using the synthetic method, a
common technique for determining the solubility of solid compounds in liquids. The following is
a detailed description of the methodology.

Objective: To determine the saturation temperature of a solid-liquid mixture of known
composition.

Apparatus:

Jacketed glass vessel

Magnetic stirrer

Precision temperature controller with a circulating water/oil bath

Calibrated thermometer or temperature probe (e.g., Pt100)

Laser monitoring system

Analytical balance

Procedure:

Preparation of the Mixture: A known mass of 1H-indole-2-carboxylic acid and a known
mass of methanol are accurately weighed and placed into the jacketed glass vessel.

Heating and Dissolution: The mixture is continuously stirred while the temperature of the
circulating bath is gradually increased. This process continues until all the solid solute has
completely dissolved, resulting in a clear solution.

Cooling and Saturation Point Detection: The temperature of the system is then slowly
decreased at a controlled rate.

Laser Monitoring: A laser beam is passed through the solution, and the intensity of the
transmitted light is monitored by a detector. The point at which the solid begins to precipitate
marks the saturation temperature. This is observed as a sudden decrease in the intensity of
the transmitted light due to the scattering of light by the newly formed solid particles.
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» Data Recording: The temperature at which precipitation is first observed is recorded as the
equilibrium solubility temperature for that specific composition.

» Repetition: The process is repeated for different compositions of solute and solvent to
generate a comprehensive solubility curve.

This synthetic method, coupled with laser monitoring, provides a precise and reliable means of
determining the solubility of compounds like 1H-indole-2-carboxylic acid in various solvents.

[1][2]

Logical Workflow for Solubility Assessment

The following diagram illustrates a generalized workflow for assessing the solubility of a
compound, a fundamental process in chemical and pharmaceutical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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